Cas no 2034241-67-1 (2-(4-chlorophenoxy)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylpropanamide)

• Product name: 2-(4-chlorophenoxy)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylpropanamide
• CAS No: 2034241-67-1
• MF: C₁₉H₂₄ClNO₃S
• MW: 381.916763305664
• CID: 5348284

2-(4-chlorophenoxy)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)-2-methylpropanamide
• 2-(4-chlorophenoxy)-N-(5-hydroxy-3-thiophen-2-ylpentyl)-2-methylpropanamide
• 2-(4-chlorophenoxy)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylpropanamide

• Inchi： 1S/C19H24ClNO3S/c1-19(2,24-16-7-5-15(20)6-8-16)18(23)21-11-9-14(10-12-22)17-4-3-13-25-17/h3-8,13-14,22H,9-12H2,1-2H3,(H,21,23)
• InChI Key： BIVSLYFHDHGEQC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)(C)C(NCCC(C1=CC=CS1)CCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 414
• XLogP3: 4
• Topological Polar Surface Area: 86.8

Additional information on 2-(4-chlorophenoxy)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylpropanamide

Comprehensive Overview of 2-(4-chlorophenoxy)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylpropanamide (CAS No. 2034241-67-1)

The compound 2-(4-chlorophenoxy)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylpropanamide (CAS No. 2034241-67-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 4-chlorophenoxy moiety, a thiophene ring, and a hydroxypentyl chain, which contribute to its potential applications in pharmaceutical and agrochemical research. This compound has garnered attention due to its hybrid structure, combining aromatic and aliphatic components, making it a subject of interest in drug discovery and material science.

In recent years, researchers have focused on thiophene-containing compounds due to their versatile biological activities, such as anti-inflammatory, antimicrobial, and anticancer properties. The presence of a thiophene ring in 2-(4-chlorophenoxy)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylpropanamide suggests potential interactions with biological targets, particularly enzymes or receptors involved in metabolic pathways. Additionally, the 4-chlorophenoxy group is known to enhance lipophilicity, which could improve membrane permeability—a critical factor in drug design.

The hydroxypentyl chain in this compound introduces a polar functional group, which may influence solubility and hydrogen-bonding interactions. This feature is particularly relevant in the context of bioavailability optimization, a trending topic in medicinal chemistry. Researchers are increasingly exploring how structural modifications, such as the incorporation of hydroxyl groups, can enhance a compound's pharmacokinetic profile. Given the growing demand for small-molecule therapeutics, 2-(4-chlorophenoxy)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylpropanamide could serve as a valuable scaffold for further derivatization.

From a synthetic perspective, the preparation of this compound likely involves multi-step organic reactions, including amide coupling, etherification, and hydroxylation. These methods are widely discussed in academic and industrial settings, particularly in forums focused on green chemistry and sustainable synthesis. As environmental concerns drive the adoption of eco-friendly protocols, the synthesis of 2-(4-chlorophenoxy)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylpropanamide may benefit from catalytic approaches or solvent-free conditions.

The compound's CAS No. 2034241-67-1 serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance. Scientists frequently search for CAS numbers to access precise chemical data, ensuring reproducibility in experiments. Moreover, the inclusion of thiophene and chlorophenoxy in the name aligns with common search queries related to heterocyclic chemistry and agrochemical intermediates, reflecting its interdisciplinary relevance.

In summary, 2-(4-chlorophenoxy)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylpropanamide represents a compelling case study in modern chemical research. Its structural complexity and functional diversity position it as a promising candidate for further investigation in drug development, material science, and synthetic methodology. As the scientific community continues to explore structure-activity relationships and molecular design principles, compounds like this will remain at the forefront of innovation.